Cas no 1865214-55-6 (4-(5-fluoropyrimidin-2-yl)morpholine)

• Product Name: 4-(5-fluoropyrimidin-2-yl)morpholine
• CAS No: 1865214-55-6
• MF: C₈H₁₀FN₃O
• MW: 183.182904720306
• CID: 4673130
• Update Time: 2025-06-08

4-(5-fluoropyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyrimidin-2-yl)morpholine

• Inchi： 1S/C8H10FN3O/c9-7-5-10-8(11-6-7)12-1-3-13-4-2-12/h5-6H,1-4H2
• InChI Key： DMGJOUCYVREUIE-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=NC=C(F)C=N2)C1

Additional information on 4-(5-fluoropyrimidin-2-yl)morpholine

Comprehensive Overview of 4-(5-fluoropyrimidin-2-yl)morpholine (CAS No. 1865214-55-6)

4-(5-fluoropyrimidin-2-yl)morpholine (CAS No. 1865214-55-6) is a fluorinated pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its morpholine and fluoropyrimidine moieties, has garnered attention due to its potential as a building block in drug discovery. Researchers are increasingly exploring its utility in designing kinase inhibitors and other bioactive molecules, aligning with the growing demand for small-molecule therapeutics in oncology and metabolic diseases.

The structural uniqueness of 4-(5-fluoropyrimidin-2-yl)morpholine lies in its fluorine substitution, which enhances metabolic stability and binding affinity—a key consideration in modern medicinal chemistry. Recent trends in AI-driven drug design have further amplified interest in such compounds, as computational models prioritize fluorinated scaffolds for their optimal pharmacokinetic properties. This aligns with frequent search queries like "fluoropyrimidine applications in drug development" and "morpholine derivatives in pharmaceuticals", reflecting industry focus.

From a synthetic perspective, CAS No. 1865214-55-6 serves as a versatile intermediate. Its heterocyclic framework allows for diverse functionalization, making it valuable for constructing targeted therapies. Notably, its relevance to precision medicine initiatives—a trending topic in healthcare—has been highlighted in recent patent filings. The compound’s role in developing selective enzyme modulators also addresses frequent searches about "next-generation kinase inhibitors" and "fluorine in bioactive molecules".

Environmental and regulatory considerations are equally critical. While not classified as hazardous, 4-(5-fluoropyrimidin-2-yl)morpholine exemplifies the pharmaceutical industry’s shift toward green chemistry principles. This resonates with popular queries such as "sustainable synthesis of fluorinated compounds". Analytical methods for this compound typically involve HPLC and LC-MS, techniques frequently searched in conjunction with quality control protocols for intermediates.

Market analysts note rising demand for high-purity fluoropyrimidines, driven by expanding biopharmaceutical R&D budgets. The compound’s CAS registry number (1865214-55-6) is often cited in supplier databases, reflecting its commercial importance. For researchers, understanding its structure-activity relationships (SAR) remains a priority, as evidenced by search trends around "pyrimidine-based drug optimization".

In conclusion, 4-(5-fluoropyrimidin-2-yl)morpholine represents a convergence of cutting-edge drug discovery needs and synthetic innovation. Its dual functionality—enabled by the morpholine ring and 5-fluoropyrimidine group—positions it as a valuable asset in addressing contemporary challenges in therapeutic development, while aligning with digital-age research queries and sustainability goals.